Acetylbupleurotoxin Acetylbupleurotoxin Acetylbupleurotoxin is a natural product found in Bupleurum chinense and Bupleurum longiradiatum with data available.
Brand Name: Vulcanchem
CAS No.: 111128-30-4
VCID: VC20740304
InChI: InChI=1S/C19H24O3/c1-3-15-19(22-18(2)21)16-13-11-9-7-5-4-6-8-10-12-14-17-20/h5,7,9,11-12,14,19-20H,3,13,15-17H2,1-2H3/b7-5+,11-9+,14-12-
SMILES: CCCC(CCC=CC=CC#CC#CC=CCO)OC(=O)C
Molecular Formula: C19H24O3
Molecular Weight: 300.4 g/mol

Acetylbupleurotoxin

CAS No.: 111128-30-4

VCID: VC20740304

Molecular Formula: C19H24O3

Molecular Weight: 300.4 g/mol

* For research use only. Not for human or veterinary use.

Acetylbupleurotoxin - 111128-30-4

Description Acetylbupleurotoxin is a natural product found in Bupleurum chinense and Bupleurum longiradiatum with data available.
CAS No. 111128-30-4
Product Name Acetylbupleurotoxin
Molecular Formula C19H24O3
Molecular Weight 300.4 g/mol
IUPAC Name [(7E,9E,15Z)-17-hydroxyheptadeca-7,9,15-trien-11,13-diyn-4-yl] acetate
Standard InChI InChI=1S/C19H24O3/c1-3-15-19(22-18(2)21)16-13-11-9-7-5-4-6-8-10-12-14-17-20/h5,7,9,11-12,14,19-20H,3,13,15-17H2,1-2H3/b7-5+,11-9+,14-12-
Standard InChIKey SFZVRHWQKJMBGD-XHWFXLNJSA-N
Isomeric SMILES CCCC(CC/C=C/C=C/C#CC#C/C=C\CO)OC(=O)C
SMILES CCCC(CCC=CC=CC#CC#CC=CCO)OC(=O)C
Canonical SMILES CCCC(CCC=CC=CC#CC#CC=CCO)OC(=O)C
Synonyms 14-acetoxybupleurotoxin
acetylbupleurotoxin
PubChem Compound 6435768
Last Modified Apr 15 2024

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